Cas no 1806325-40-5 (1-(5-Bromo-2-mercaptophenyl)-3-chloropropan-2-one)

• Product Name: 1-(5-Bromo-2-mercaptophenyl)-3-chloropropan-2-one
• CAS No: 1806325-40-5
• MF: C₉H₈BrClOS
• MW: 279.581219673157
• CID: 4978762
• Update Time: 2025-05-20

1-(5-Bromo-2-mercaptophenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-mercaptophenyl)-3-chloropropan-2-one

• Inchi： 1S/C9H8BrClOS/c10-7-1-2-9(13)6(3-7)4-8(12)5-11/h1-3,13H,4-5H2
• InChI Key： AHBIWUJAAZRUKT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC(CCl)=O)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 3
• Topological Polar Surface Area: 18.1

Additional information on 1-(5-Bromo-2-mercaptophenyl)-3-chloropropan-2-one

1-(5-Bromo-2-Mercaptophenyl)-3-Chloropropan-2-One: A Comprehensive Overview

1-(5-Bromo-2-Mercaptophenyl)-3-Chloropropan-2-One (CAS No. 1806325-40-5) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a thiol group and a chlorinated ketone moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable building block in organic synthesis.

The chemical structure of 1-(5-Bromo-2-Mercaptophenyl)-3-Chloropropan-2-One is composed of three primary components: the aromatic ring, the thiol group (-SH), and the chlorinated ketone group (C=O). The aromatic ring is substituted with bromine at the 5-position and a thiol group at the 2-position, creating a highly reactive and versatile platform for further chemical modifications. The ketone group at position 3 of the propanone chain introduces additional reactivity, enabling this compound to participate in various nucleophilic and electrophilic reactions.

Recent studies have highlighted the potential of 1-(5-Bromo-2-Mercaptophenyl)-3-Chloropropan-2-One in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor for bioisosteric replacements in drug design, where its unique functional groups can be exploited to enhance pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For instance, the thiol group can be modified to introduce hydrogen bonding capabilities, while the bromine substituent can serve as a site for further functionalization.

In terms of synthesis, this compound can be prepared through a multi-step process involving Friedel-Crafts alkylation or acylation followed by selective substitution reactions. The presence of both bromine and chlorine atoms in its structure allows for regioselective transformations, enabling chemists to tailor its properties for specific applications. Recent advancements in catalytic methodologies have also facilitated more efficient and environmentally friendly routes to this compound.

The application of 1-(5-Bromo-2-Mercaptophenyl)-3-Chloropropan-2-One extends beyond pharmaceuticals. It has shown promise in agrochemical research, particularly in the development of fungicides and insecticides. The thiol group contributes to its ability to interact with biological targets, while the aromatic ring provides stability and bioavailability. Moreover, this compound has been investigated for its potential use in polymer chemistry, where it can serve as a cross-linking agent or a monomer for constructing advanced materials with tailored properties.

From an environmental perspective, understanding the toxicological profile of 1-(5-Bromo-2-Mercaptophenyl)-3-Chloropropan-2-One is crucial for its safe handling and application. Recent toxicological studies have focused on assessing its acute and chronic toxicity profiles, as well as its potential for bioaccumulation and persistence in environmental systems. These studies are essential for ensuring that its use aligns with regulatory standards and minimizes ecological risks.

In conclusion, 1-(5-Bromo-2-Mercaptophenyl)-3-Chloropropan-2-One (CAS No. 1806325-40-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable building block in organic synthesis, while ongoing research continues to uncover new avenues for its utilization. As advancements in synthetic methodologies and application development progress, this compound is poised to play an increasingly important role in both academic and industrial settings.